(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone

• IUPAC Name: (1-methylsulfonylpiperidin-4-yl)-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H27N5O3S/c1-25(23,24)21-7-3-15(4-8-21)16(22)19-12-9-18(10-13-19)11-14-20-6-2-5-17-20/h2,5-6,15H,3-4,7-14H2,1H3
• InChI Key: RDIKQYLSOWYYKN-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCN(CC2)CCN3C=CC=N3
• Molecular Formula: C16H27N5O3S
• Molecular Weight: 369.5 g/mol
• CAS No.: 1286697-90-2

Description

(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)(1-(methylsulfonyl)piperidin-4-yl)methanone is a useful research compound. Its molecular formula is C16H27N5O3S and its molecular weight is 369.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

Compounds related to the given chemical structure have been extensively studied for their interactions with various biological targets. For instance, the molecular interaction of certain antagonists with the CB1 cannabinoid receptor has been characterized, highlighting the importance of conformational analysis and the development of unified pharmacophore models for understanding receptor-ligand interactions (Shim et al., 2002).

Structural Characterization and Synthesis

The synthesis and structural characterization of novel pyrazole carboxamide derivatives containing piperazine moiety have been detailed, underscoring the importance of these compounds in medicinal chemistry. X-ray crystal analysis has been employed to confirm the structures of these novel compounds, which is crucial for understanding their potential biological activities (Lv et al., 2013).

Antimicrobial and Anticancer Properties

A variety of pyrazole and piperazine derivatives have been synthesized and evaluated for their antimicrobial and anticancer activities. This research area is particularly important for the development of new therapeutic agents. Studies have demonstrated variable and modest activity against investigated strains of bacteria and fungi, indicating the potential of these compounds in pharmaceutical research (Patel et al., 2011).

Receptor Antagonism and Agonism

Investigations into compounds similar to the given chemical structure have also explored their roles as receptor antagonists or agonists, providing insights into their mechanism of action at a molecular level. For example, certain compounds have been identified as inverse agonists at human cannabinoid CB1 receptors, which could have implications for the development of new drug therapies (Landsman et al., 1997).